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Compound Name: 3-Chloropropionyl chloride

Cat. No.: B058127 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Chloropropionyl chloride, with CAS number 625-36-5, is a highly reactive, bifunctional

chemical intermediate of significant interest in organic synthesis, particularly within the

pharmaceutical and agrochemical industries.[1][2] Its structure, featuring both a reactive acyl

chloride and a terminal chlorine atom, allows for a diverse range of chemical transformations,

making it a versatile building block for complex molecules.[3] This technical guide provides an

in-depth overview of 3-chloropropionyl chloride, including its physicochemical properties,

synthesis methodologies, key reactions, applications, and safety protocols.

Physicochemical and Spectroscopic Data
3-Chloropropionyl chloride is a colorless to pale yellow liquid with a pungent odor.[1][4] It is

highly reactive and moisture-sensitive, readily hydrolyzing in the presence of water to form 3-

chloropropionic acid and hydrochloric acid.[1][4]

Table 1: Physicochemical Properties of 3-Chloropropionyl Chloride
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Property Value Reference(s)

CAS Number 625-36-5 [5]

EC Number 210-890-4 [4]

Molecular Formula C₃H₄Cl₂O [5]

Molecular Weight 126.97 g/mol [5][6]

Appearance
Clear or yellowish liquid with a

pungent odor
[4]

Boiling Point 143-145 °C [7]

Melting Point -32 °C [4]

Density 1.33 g/mL at 25 °C [7]

Refractive Index n20/D 1.457 [8]

Flash Point 70.5 °C (closed cup)

Solubility

Soluble in common organic

solvents (e.g., acetone,

chloroform, toluene, THF)

[4]

Table 2: Spectroscopic Data Identifiers for 3-Chloropropionyl Chloride

Spectroscopic Technique Identifier/Reference

¹H NMR Varian CFT-20[6]

¹³C NMR SpectraBase ID: Lcz2IxzwlBU[9]

Mass Spectrometry (GC-MS) NIST Mass Spectrometry Data Center[6]

Infrared (IR) Spectroscopy Conforms to standard spectra[10]

Raman Spectroscopy
Bruker MultiRAM Stand Alone FT-Raman

Spectrometer[6]

Synthesis of 3-Chloropropionyl Chloride
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The synthesis of 3-chloropropionyl chloride can be achieved through several routes,

primarily involving the chlorination of acrylic acid or 3-chloropropionic acid.

Synthesis from Acrylic Acid
A common industrial method involves the reaction of acrylic acid with thionyl chloride, often in

the presence of a catalyst like N,N-dimethylformamide (DMF).[11] This process is

advantageous as it can be a one-step synthesis.[11] The reaction proceeds through the initial

formation of acryloyl chloride, followed by the addition of hydrogen chloride (a byproduct)

across the double bond.[11]

Another approach involves the reaction of acrylic acid with hydrogen chloride and phosgene,

again using a catalyst such as DMF.[5][7] Continuous flow methodologies have also been

developed to improve safety and efficiency, achieving high conversion rates in short residence

times.[12][13]
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Acrylic Acid

Acryloyl Chloride

+ SOCl₂

Thionyl Chloride (SOCl₂)

DMF (catalyst)

HCl (byproduct)

3-Chloropropionyl Chloride+ HCl
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Synthesis Workflow

Start: 3-Chloropropionic Acid

Add Acylating Agent
(e.g., PCl₃ or Triphosgene)
and Solvent (e.g., Toluene)

Heat under Reflux
(e.g., 70-75°C for PCl₃)

or Stir at 25°C (for Triphosgene)

Work-up:
Remove Solvent/Byproducts

Purification:
Vacuum Distillation

Final Product:
3-Chloropropionyl Chloride
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Key Reactions of 3-Chloropropionyl Chloride

3-Chloropropionyl Chloride

3-Chloropropionamide 3-Chloropropionate Ester Acylated Aromatic

Amine (R-NH₂)

Acylation

Alcohol (R-OH)

Acylation

Aromatic Compound

Friedel-Crafts
Acylation

Indanone

Cyclization

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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